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molecular formula C14H22N2O4 B1375753 1-tert-Butyl 4-methyl 4-(cyanomethyl)piperidine-1,4-dicarboxylate CAS No. 1350475-42-1

1-tert-Butyl 4-methyl 4-(cyanomethyl)piperidine-1,4-dicarboxylate

Cat. No. B1375753
CAS RN: 1350475-42-1
M. Wt: 282.34 g/mol
InChI Key: UQRMOFVFJWSNEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09206198B2

Procedure details

A suspension of 1-tert-butyl 4-methyl 4-(cyanomethyl)piperidine-1,4-dicarboxylate (70.0 g, 247.9 mmol) and Raney Ni (60 g) in MeOH (1500 mL) and NH3.H2O (80 mL) was stirred at 2 MPa of hydrogen pressure at 50° C. for 18 h. The reaction mixture was filtered through a pad of CELITE® and the filtrate was concentrated under vacuum to give a crude product, which was washed with ethyl acetate (200 mL) to give the title compound. 1H-NMR (400 MHz, CDCl3) δ 6.05 (s, 1H), 4.0 (s, 2H), 3.37-3.34 (m, 2H), 3.02-2.96 (m, 2H), 2.08-2.05 (m, 2H), 1.88-1.87 (m, 2H), 1.51-1.41 (m, 11H)
Name
1-tert-butyl 4-methyl 4-(cyanomethyl)piperidine-1,4-dicarboxylate
Quantity
70 g
Type
reactant
Reaction Step One
Name
MeOH
Quantity
1500 mL
Type
solvent
Reaction Step One
Name
NH3.H2O
Quantity
80 mL
Type
solvent
Reaction Step One
Name
Ni
Quantity
60 g
Type
catalyst
Reaction Step One
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[C:1]([CH2:3][C:4]1([C:17]([O:19]C)=O)[CH2:9][CH2:8][N:7]([C:10]([O:12][C:13]([CH3:16])([CH3:15])[CH3:14])=[O:11])[CH2:6][CH2:5]1)#[N:2].[H][H]>CO.N.O.[Ni]>[O:19]=[C:17]1[C:4]2([CH2:9][CH2:8][N:7]([C:10]([O:12][C:13]([CH3:16])([CH3:15])[CH3:14])=[O:11])[CH2:6][CH2:5]2)[CH2:3][CH2:1][NH:2]1 |f:3.4|

Inputs

Step One
Name
1-tert-butyl 4-methyl 4-(cyanomethyl)piperidine-1,4-dicarboxylate
Quantity
70 g
Type
reactant
Smiles
C(#N)CC1(CCN(CC1)C(=O)OC(C)(C)C)C(=O)OC
Name
MeOH
Quantity
1500 mL
Type
solvent
Smiles
CO
Name
NH3.H2O
Quantity
80 mL
Type
solvent
Smiles
N.O
Name
Ni
Quantity
60 g
Type
catalyst
Smiles
[Ni]
Step Two
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The reaction mixture was filtered through a pad of CELITE®
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated under vacuum
CUSTOM
Type
CUSTOM
Details
to give a crude product, which
WASH
Type
WASH
Details
was washed with ethyl acetate (200 mL)

Outcomes

Product
Name
title compound
Type
product
Smiles
O=C1NCCC12CCN(CC2)C(=O)OC(C)(C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.